Cas no 1243286-68-1 (2-Cyano-5-hydroxybenzaldehyde)

• Product Name: 2-Cyano-5-hydroxybenzaldehyde
• CAS No: 1243286-68-1
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 4760482
• PubChem ID: 117275978
• Update Time: 2025-06-10

2-Cyano-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxybenzaldehyde
• OC1=CC=C(C#N)C(C=O)=C1

• Inchi： 1S/C8H5NO2/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3,5,11H
• InChI Key： OUODYIORJSSCEK-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=C(C=O)C=1

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Cyano-5-hydroxybenzaldehyde

Comprehensive Analysis of 2-Cyano-5-hydroxybenzaldehyde (CAS No. 1243286-68-1): Properties, Applications, and Industry Trends

2-Cyano-5-hydroxybenzaldehyde (CAS No. 1243286-68-1) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyanobenzaldehyde derivative features a unique molecular structure combining a hydroxy group and cyano functionality, making it valuable for synthesizing complex heterocyclic compounds. Researchers are particularly interested in its role as a multifunctional building block for drug discovery, with potential applications in developing kinase inhibitors and anti-inflammatory agents.

The compound's electron-withdrawing cyano group and hydrogen-bonding hydroxy moiety create interesting reactivity patterns. Recent studies highlight its utility in click chemistry applications and as a precursor for fluorescent probes. With molecular weight of 147.13 g/mol and purity standards typically exceeding 98%, 2-Cyano-5-hydroxybenzaldehyde meets stringent requirements for advanced research applications. Its solubility profile (soluble in polar organic solvents like DMSO and methanol) makes it particularly useful for solution-phase synthesis.

In the context of sustainable chemistry trends, this compound aligns with growing demand for eco-friendly synthetic intermediates. Its efficient synthesis routes and potential for atom-economic transformations are being explored in green chemistry initiatives. The pharmaceutical industry shows particular interest in developing high-yield purification methods for 1243286-68-1 to support scalable production of target molecules.

Analytical characterization of 2-Cyano-5-hydroxybenzaldehyde typically involves HPLC, NMR (¹H and ¹³C), and mass spectrometry. The compound shows characteristic IR absorption bands at 2220 cm⁻¹ (C≡N stretch) and 1680 cm⁻¹ (C=O stretch), with the hydroxy proton appearing around 10-11 ppm in DMSO-d₆. These spectral features are crucial for quality control in research applications where precise molecular structure is essential.

Emerging applications include its use in developing organic electronic materials, particularly as a component in photoactive layers for organic photovoltaics. The compound's ability to participate in conjugated systems while providing sites for further functionalization makes it attractive for materials science. Researchers are investigating its potential in creating molecular sensors for environmental monitoring, capitalizing on its fluorescence properties when incorporated into larger architectures.

Stability studies indicate that CAS 1243286-68-1 should be stored under inert atmosphere at 2-8°C to prevent degradation. Proper handling requires protection from moisture and strong oxidizers, though it doesn't present significant handling hazards under standard laboratory conditions. The compound's structure-activity relationships continue to be explored, particularly how modifications to its core structure affect biological activity in medicinal chemistry applications.

From a commercial perspective, 2-Cyano-5-hydroxybenzaldehyde is becoming more widely available from specialty chemical suppliers, reflecting growing research demand. Pricing trends show moderate stability, with bulk quantities offering cost advantages for industrial-scale applications. The compound's patent landscape reveals increasing innovation around its derivatives, particularly in bioconjugation techniques and catalytic applications.

Future research directions for 1243286-68-1 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. Its bifunctional nature allows for interesting supramolecular interactions that could lead to novel materials with tailored properties. Additionally, computational chemistry approaches are being employed to predict new reactivity patterns and optimize synthetic routes involving this versatile intermediate.

For researchers considering 2-Cyano-5-hydroxybenzaldehyde for their projects, key considerations include reaction solvent selection (polar aprotic solvents generally work best) and protection of the aldehyde group during multi-step syntheses. The compound's ortho-substitution pattern creates unique steric effects that can be leveraged for selective transformations, though this may require optimization of standard protocols.

In analytical applications, derivatives of CAS 1243286-68-1 are being developed as chromatographic standards and mass spectrometry tags for biomolecule analysis. The compound's UV activity (typically λmax around 280-320 nm depending on solvent) makes it useful for detector calibration in HPLC systems. These applications benefit from the compound's high purity standards and well-characterized spectroscopic properties.

The environmental fate of 2-Cyano-5-hydroxybenzaldehyde is an area of active investigation, particularly regarding its biodegradation pathways and potential ecotoxicity. Preliminary studies suggest moderate persistence in aquatic systems, prompting development of greener alternatives for some applications. This aligns with broader industry trends toward sustainable chemical design and benign-by-design principles.

From a regulatory standpoint, 1243286-68-1 currently falls under standard laboratory chemical classifications in most jurisdictions. However, researchers should monitor evolving regulations concerning nitrile-containing compounds as environmental and workplace safety standards continue to develop globally. Proper risk assessment protocols should always precede large-scale use of this or any research chemical.

In conclusion, 2-Cyano-5-hydroxybenzaldehyde represents a versatile research chemical with expanding applications across multiple scientific disciplines. Its unique combination of functional groups and well-characterized properties make it valuable for both fundamental research and applied development projects. As synthetic methodologies advance and new applications emerge, this compound will likely see growing utilization in pharmaceutical, materials, and analytical chemistry fields.